![molecular formula C14H21NO2S B262807 N-cyclooctylbenzenesulfonamide](/img/structure/B262807.png)
N-cyclooctylbenzenesulfonamide
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Overview
Description
N-cyclooctylbenzenesulfonamide (NS-398) is a non-steroidal anti-inflammatory drug (NSAID) that selectively inhibits the activity of cyclooxygenase-2 (COX-2) enzyme. COX-2 is an enzyme that is responsible for the production of prostaglandins, which are involved in inflammation, pain, and fever. NS-398 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and cardiovascular diseases.
Mechanism of Action
N-cyclooctylbenzenesulfonamide selectively inhibits the activity of COX-2 enzyme, which is responsible for the production of prostaglandins. By inhibiting COX-2 activity, this compound reduces the production of prostaglandins, which are involved in inflammation, pain, and fever. Unlike other NSAIDs, this compound does not inhibit the activity of COX-1 enzyme, which is responsible for the production of prostaglandins that protect the stomach lining.
Biochemical and Physiological Effects
This compound has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has also been shown to have potential anticancer properties. This compound has been studied for its effects on various biochemical and physiological parameters, including cytokine production, cell proliferation, apoptosis, and angiogenesis.
Advantages and Limitations for Lab Experiments
N-cyclooctylbenzenesulfonamide has several advantages for laboratory experiments. It is a highly selective COX-2 inhibitor, which makes it useful for studying the role of COX-2 in various diseases. This compound is also relatively stable and can be easily synthesized in large quantities. However, this compound has some limitations, including its potential toxicity and limited solubility in water.
Future Directions
N-cyclooctylbenzenesulfonamide has several potential future directions for research. One area of research is the development of more potent and selective COX-2 inhibitors with fewer side effects. Another area of research is the investigation of the potential anticancer properties of this compound in combination with other anticancer drugs. Additionally, this compound could be studied for its potential therapeutic applications in other diseases, such as cardiovascular diseases and neurodegenerative diseases.
Conclusion
This compound is a non-steroidal anti-inflammatory drug that selectively inhibits the activity of COX-2 enzyme. It has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and cardiovascular diseases. This compound has several advantages for laboratory experiments, including its selectivity and stability. However, it also has some limitations, including its potential toxicity and limited solubility. Future research directions for this compound include the development of more potent and selective COX-2 inhibitors and investigation of its potential therapeutic applications in other diseases.
Synthesis Methods
N-cyclooctylbenzenesulfonamide can be synthesized by a multistep process starting from 4-chlorobenzenesulfonyl chloride and cyclooctylamine. The synthesis involves several steps, including N-alkylation, sulfonamide formation, and cyclization. The final product is obtained as a white solid with a high purity level.
Scientific Research Applications
N-cyclooctylbenzenesulfonamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects. This compound has also been studied for its potential anticancer properties. Studies have shown that this compound can inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest.
properties
Molecular Formula |
C14H21NO2S |
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Molecular Weight |
267.39 g/mol |
IUPAC Name |
N-cyclooctylbenzenesulfonamide |
InChI |
InChI=1S/C14H21NO2S/c16-18(17,14-11-7-4-8-12-14)15-13-9-5-2-1-3-6-10-13/h4,7-8,11-13,15H,1-3,5-6,9-10H2 |
InChI Key |
OSNSFTACGYWGRU-UHFFFAOYSA-N |
SMILES |
C1CCCC(CCC1)NS(=O)(=O)C2=CC=CC=C2 |
Canonical SMILES |
C1CCCC(CCC1)NS(=O)(=O)C2=CC=CC=C2 |
solubility |
30 [ug/mL] |
Origin of Product |
United States |
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